Cas no 127049-50-7 ((alphaR,alpha'R)-alpha,alpha'-Bis(tert-butyl)-[2,2'-bipyridine]-6,6'-dimethanol)

• Product Name: (alphaR,alpha'R)-alpha,alpha'-Bis(tert-butyl)-[2,2'-bipyridine]-6,6'-dimethanol
• CAS No: 127049-50-7
• MF: C₂₀H₂₈N₂O₂
• MW: 328.448525428772
• CID: 3042518
• Update Time: 2025-06-12

(alphaR,alpha'R)-alpha,alpha'-Bis(tert-butyl)-[2,2'-bipyridine]-6,6'-dimethanol Chemical and Physical Properties

Names and Identifiers

• (αR,α'R)-α,α'-Bis(tert-butyl)-[2,2'-Bipyridine]-6,6'-dimethanol
• (αR,α'R)-α,α'-Bis(tert-butyl)-[2,2'-bipyridine]-6,6'- dimethanol
• R,R-α,α'-bis(1,1-diMethylethyl)-[2,2'-Bipyridine]-6,6'-diMethanol
• [2,2'-Bipyridine]-6,6'-dimethanol, α6,α6'-bis(1,1-dimethylethyl)-, (α6R,α6'R)-
• (alphaR,alpha'R)-alpha,alpha'-Bis(tert-butyl)-[2,2'-bipyridine]-6,6'-dimethanol
• (alphaS,alpha'S)-alpha,alpha'-Bis(tert-butyl)-[2,2'-bipyridine]-6,6'-dimethanol
• 2,2'-Bipyridine-6,6'-bis(alpha-tert-butylmethanol)
• 1-[6-[6-(1-Hydroxy-2,2-dimethylpropyl)pyridin-2-yl]pyridin-2-yl]-2,2-dimethylpropan-1-ol

• Inchi： 1S/C20H28N2O2/c1-19(2,3)17(23)15-11-7-9-13(21-15)14-10-8-12-16(22-14)18(24)20(4,5)6/h7-12,17-18,23-24H,1-6H3
• InChI Key： CAOIUNFSPMSYIQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C2=CC=CC(C(C(C)(C)C)O)=N2)N=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 361
• XLogP3: 3.3
• Topological Polar Surface Area: 66.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on (alphaR,alpha'R)-alpha,alpha'-Bis(tert-butyl)-[2,2'-bipyridine]-6,6'-dimethanol

Recent Advances in the Application of (alphaR,alpha'R)-alpha,alpha'-Bis(tert-butyl)-[2,2'-bipyridine]-6,6'-dimethanol (CAS: 127049-50-7) in Chemical Biology and Pharmaceutical Research

The compound (alphaR,alpha'R)-alpha,alpha'-Bis(tert-butyl)-[2,2'-bipyridine]-6,6'-dimethanol (CAS: 127049-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This chiral bipyridine derivative serves as a crucial ligand in asymmetric catalysis and has shown promise in the development of novel therapeutic agents. Recent studies have explored its role in metal coordination chemistry, enzyme inhibition, and drug delivery systems, highlighting its potential to address complex challenges in medicinal chemistry.

One of the most notable advancements involves the use of this compound in the synthesis of enantioselective catalysts. Researchers have demonstrated its efficacy in facilitating asymmetric hydrogenation reactions, which are pivotal for the production of chiral pharmaceuticals. The tert-butyl groups and hydroxyl functionalities in the molecule enhance its steric and electronic properties, enabling high enantioselectivity and yield in catalytic processes. These findings have been published in several high-impact journals, underscoring the compound's importance in modern synthetic chemistry.

In addition to its catalytic applications, (alphaR,alpha'R)-alpha,alpha'-Bis(tert-butyl)-[2,2'-bipyridine]-6,6'-dimethanol has been investigated for its potential in drug design. Its ability to form stable complexes with transition metals has been leveraged to develop metal-based therapeutics targeting various diseases, including cancer and infectious diseases. Recent preclinical studies have shown that these complexes exhibit potent inhibitory effects on specific enzymes involved in disease pathways, offering a new avenue for therapeutic intervention.

Another emerging area of research focuses on the compound's role in supramolecular chemistry. Its rigid bipyridine core and chiral centers make it an ideal building block for constructing molecular cages and frameworks with tailored properties. These structures have been explored for applications in drug delivery and biosensing, where precise molecular recognition is critical. Early-stage experiments have demonstrated the feasibility of using these frameworks to encapsulate and release therapeutic agents in a controlled manner, paving the way for innovative drug delivery systems.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and scalability for industrial applications. Researchers are actively working on modifying its structure to improve solubility and bioavailability while retaining its functional advantages. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical solutions for drug development and manufacturing.

In conclusion, (alphaR,alpha'R)-alpha,alpha'-Bis(tert-butyl)-[2,2'-bipyridine]-6,6'-dimethanol (CAS: 127049-50-7) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in asymmetric catalysis, drug design, and supramolecular chemistry underscore its potential to drive innovation in these fields. Continued research and development efforts will likely uncover new uses for this compound, further solidifying its role in advancing scientific and medical progress.